Cas no 1511336-39-2 (3-(3,5-dichlorophenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(3,5-dichlorophenyl)-2-hydroxypropanoic acid
• CAS No: 1511336-39-2
• MF: C₉H₈Cl₂O₃
• MW: 235.064021110535
• CID: 4603115
• PubChem ID: 83441848
• Update Time: 2025-05-19

3-(3,5-dichlorophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dichlorophenyl)-2-hydroxypropanoic acid
• Benzenepropanoic acid, 3,5-dichloro-α-hydroxy-

• Inchi： 1S/C9H8Cl2O3/c10-6-1-5(2-7(11)4-6)3-8(12)9(13)14/h1-2,4,8,12H,3H2,(H,13,14)
• InChI Key： WAPRDUNGVFMJAK-UHFFFAOYSA-N
• SMILES： C(C1C=C(Cl)C=C(Cl)C=1)C(O)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3,5-dichlorophenyl)-2-hydroxypropanoic acid

Professional Introduction to 3-(3,5-dichlorophenyl)-2-hydroxypropanoic Acid (CAS No. 1511336-39-2)

3-(3,5-dichlorophenyl)-2-hydroxypropanoic acid, with the chemical formula C₉H₆Cl₂O₃, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both hydroxyl and carboxylic acid functional groups makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules.

The CAS number 1511336-39-2 provides a unique identifier for this compound, ensuring precise classification and referencing in scientific literature. This numbering system is crucial for researchers to locate specific chemical entities without ambiguity. The compound's molecular structure, featuring a phenyl ring substituted with two chlorine atoms at the 3rd and 5th positions, contributes to its reactivity and interaction with biological systems.

In recent years, 3-(3,5-dichlorophenyl)-2-hydroxypropanoic acid has been studied for its potential role in medicinal chemistry. Its derivatives have shown promise as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The hydroxyl group at the 2-position allows for further functionalization, enabling the creation of molecules with tailored biological activities. This flexibility makes it a valuable building block in the development of new drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential application in the synthesis of pharmaceutical intermediates. Researchers have explored its use in creating molecules that exhibit anti-inflammatory, anticancer, and antimicrobial properties. The dichlorophenyl moiety enhances lipophilicity, which can improve membrane permeability and bioavailability of drug candidates. This characteristic is particularly important in designing orally active drugs that can efficiently reach their target sites within the body.

Recent studies have also highlighted the compound's role in drug discovery and development. By leveraging computational methods and high-throughput screening, scientists have identified novel derivatives of 3-(3,5-dichlorophenyl)-2-hydroxypropanoic acid that exhibit enhanced pharmacological activity. These derivatives are being tested in preclinical models to evaluate their efficacy and safety profiles before moving to human clinical trials.

The hydroxylpropanoic acid backbone of this compound provides a stable scaffold for further chemical modifications. This structural feature allows chemists to introduce various functional groups while maintaining the core pharmacophore responsible for biological activity. Such modifications can fine-tune the properties of drug candidates, including their solubility, stability, and metabolic clearance.

In addition to its pharmaceutical applications, 3-(3,5-dichlorophenyl)-2-hydroxypropanoic acid has potential uses in material science and biotechnology. Its unique chemical properties make it a candidate for developing advanced materials with specific functionalities. For instance, its ability to form hydrogen bonds could be exploited in designing polymers or coatings with enhanced adhesion and durability.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors such as 3,5-dichlorobenzaldehyde and malonic acid derivatives. The reaction pathway often includes condensation reactions followed by hydrolysis or oxidation steps to introduce the necessary functional groups. Advanced synthetic techniques like catalytic hydrogenation or palladium-catalyzed cross-coupling reactions can further optimize yield and purity.

Quality control and analytical characterization are critical aspects when dealing with 3-(3,5-dichlorophenyl)-2-hydroxypropanoic acid. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and assess purity. These analytical methods ensure that the compound meets the stringent requirements for use in pharmaceutical applications.

The environmental impact of producing and using this compound is also an area of growing interest. Researchers are exploring sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being applied to develop more eco-friendly processes for manufacturing 3-(3,5-dichlorophenyl)-2-hydroxypropanoic acid and its derivatives.

In conclusion, 3-(3,5-dichlorophenyl)-2-hydroxypropanoic acid (CAS No. 1511336-39-2) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in both academic and industrial settings.